![molecular formula C22H25NO B6018983 N-(1-bicyclo[2.2.1]hept-2-ylethyl)-4-biphenylcarboxamide](/img/structure/B6018983.png)
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-4-biphenylcarboxamide
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Overview
Description
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-4-biphenylcarboxamide, also known as Bicuculline, is a potent and selective antagonist of the GABA-A receptor. It was first isolated from the plant Dicentra cucullaria in 1932 and has since been used extensively in scientific research to study the role of GABA-A receptors in the brain.
Mechanism of Action
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-4-biphenylcarboxamide acts as a competitive antagonist of the GABA-A receptor. It binds to the receptor at the same site as the neurotransmitter GABA, preventing GABA from binding and activating the receptor. This results in the inhibition of GABAergic neurotransmission and increased neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase neuronal excitability and to enhance synaptic transmission in some brain regions. It has also been shown to induce seizures and convulsions in animals and humans.
Advantages and Limitations for Lab Experiments
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-4-biphenylcarboxamide is a useful tool for investigating the function of GABA-A receptors in the brain. Its selective blockade of GABA-A receptors allows researchers to investigate the specific role of these receptors in various physiological and pathological processes. However, it is important to note that bicuculline has limitations as a research tool. Its effects are not specific to a particular subtype of GABA-A receptor, and it can also block GABA-B receptors at high concentrations.
Future Directions
There are a number of future directions for research on bicuculline and GABA-A receptors. One area of interest is the development of more selective GABA-A receptor antagonists that can be used to investigate the function of specific receptor subtypes. Another area of interest is the investigation of the role of GABA-A receptors in various neurological and psychiatric disorders, such as epilepsy, anxiety, and depression. Finally, there is ongoing research into the development of new drugs that target GABA-A receptors for the treatment of these disorders.
Synthesis Methods
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-4-biphenylcarboxamide can be synthesized in several ways, including via the reaction of 4-biphenylcarboxylic acid with 1-bicyclo[2.2.1]hept-2-ylamine, followed by the addition of thionyl chloride and then ammonia. Another method involves the reaction of 4-biphenylcarboxylic acid with 1-bicyclo[2.2.1]hept-2-ylamine, followed by the addition of phosphorus oxychloride and then ammonia.
Scientific Research Applications
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-4-biphenylcarboxamide has been widely used in scientific research to study the role of GABA-A receptors in the brain. It is commonly used as a tool to selectively block GABA-A receptors and investigate their function. This compound has been used to study the effects of GABA-A receptor blockade on neuronal excitability, synaptic transmission, and plasticity. It has also been used to investigate the role of GABA-A receptors in various neurological and psychiatric disorders.
properties
IUPAC Name |
N-[1-(2-bicyclo[2.2.1]heptanyl)ethyl]-4-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO/c1-15(21-14-16-7-8-20(21)13-16)23-22(24)19-11-9-18(10-12-19)17-5-3-2-4-6-17/h2-6,9-12,15-16,20-21H,7-8,13-14H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNVALAGRGFWQMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CC2CCC1C2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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